Cas no 946246-92-0 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 946246-92-0
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 5515872
• Update Time: 2025-07-19

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

• Inchi： 1S/C18H16N2O4S2/c21-18(16-5-2-10-24-16)20-9-1-4-13-12-14(7-8-15(13)20)19-26(22,23)17-6-3-11-25-17/h2-3,5-8,10-12,19H,1,4,9H2
• InChI Key： FCIGWHAAHQIDME-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)SC=CC=1

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• Boiling Point: 596.8±60.0 °C(Predicted)
• pka: 7.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

Comprehensive Overview of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No. 946246-92-0)

The compound N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No. 946246-92-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the furan-2-carbonyl and thiophene-2-sulfonamide moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug development, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide has surged, driven by the need for innovative therapeutics. The compound's tetrahydroquinoline core is a common motif in many bioactive molecules, contributing to its versatility. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "furan-based bioactive compounds," reflecting the growing interest in such structures.

The synthesis of CAS No. 946246-92-0 involves multi-step organic reactions, often starting from readily available precursors like thiophene-2-sulfonamide and furan-2-carboxylic acid derivatives. Optimizing these synthetic routes is a hot topic in organic chemistry forums, with many researchers sharing protocols for improving yield and purity. The compound's stability under various conditions is also a key area of investigation, as it influences its applicability in formulation development.

From a pharmacological perspective, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide has shown promise in preliminary studies targeting enzyme inhibition. Its sulfonamide group is known to interact with metalloenzymes, making it a potential candidate for diseases where such enzymes play a critical role. This aligns with the current trend of exploring "sulfonamide-based enzyme inhibitors" in academic and industrial research.

Another area of interest is the compound's physicochemical properties, such as solubility and lipophilicity, which are crucial for its bioavailability. Computational chemistry tools are increasingly being used to predict these properties, reducing the need for extensive experimental screening. Searches for "QSAR studies on sulfonamides" and "molecular docking of furan derivatives" highlight the integration of in silico methods in studying such compounds.

In addition to its pharmaceutical potential, CAS No. 946246-92-0 is also being explored in material science. Its aromatic and heterocyclic components make it a candidate for organic electronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This interdisciplinary appeal has led to queries like "thiophene-sulfonamide in optoelectronics" gaining traction in scientific databases.

Quality control and analytical characterization of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide are critical for its successful application. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and identity. The importance of these methods is evident from the frequent searches for "analytical methods for sulfonamide quantification."

Looking ahead, the compound's potential for customization through structural modifications opens up avenues for further research. For instance, introducing substituents on the furan or thiophene rings could enhance its bioactivity or material properties. Such explorations are often discussed under topics like "structure-activity relationships in heterocyclic sulfonamides," indicating a vibrant research landscape.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide (CAS No. 946246-92-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and the ongoing research into its properties underscore its importance in modern science. As interest in "multifunctional heterocyclic compounds" continues to rise, this compound is poised to remain a subject of significant scientific inquiry.